Cas no 2034418-81-8 (3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea)

• Product Name: 3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea
• CAS No: 2034418-81-8
• MF: C₁₇H₁₈ClFN₂O₂
• MW: 336.788426876068
• CID: 5376206
• Update Time: 2025-06-28

3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-chlorophenyl)-3-hydroxypropyl]-3-[(4-fluorophenyl)methyl]urea
• 3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea

• Inchi： 1S/C17H18ClFN2O2/c18-14-3-1-2-13(10-14)16(22)8-9-20-17(23)21-11-12-4-6-15(19)7-5-12/h1-7,10,16,22H,8-9,11H2,(H2,20,21,23)
• InChI Key： FSSXJHSFFIDYFH-UHFFFAOYSA-N
• SMILES： N(CCC(C1=CC=CC(Cl)=C1)O)C(NCC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea

Research Brief on 3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea (CAS: 2034418-81-8)

The compound 3-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea (CAS: 2034418-81-8) has recently emerged as a molecule of significant interest in medicinal chemistry research. This urea derivative, featuring both chlorophenyl and fluorophenyl moieties, has shown promising pharmacological properties in preliminary studies. The presence of these halogenated aromatic rings suggests potential interactions with various biological targets, particularly in the central nervous system and metabolic pathways.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its stereochemistry. The hydroxypropyl linker and the adjacent chiral center introduce important considerations for biological activity. Researchers at several institutions have reported optimized synthetic routes that improve yield and purity while maintaining the critical stereochemical integrity of the molecule. These advancements are crucial for enabling further pharmacological evaluation.

Pharmacological screening has revealed that 2034418-81-8 exhibits moderate affinity for several GPCR targets, with particularly interesting activity at serotonin and dopamine receptor subtypes. This receptor profile suggests potential applications in neurological disorders, though the exact mechanism of action remains under investigation. In vitro studies demonstrate that the compound crosses the blood-brain barrier with reasonable efficiency, a property that supports its potential as a CNS-active agent.

Metabolic stability studies indicate that 2034418-81-8 has a favorable pharmacokinetic profile in animal models, with good oral bioavailability and a half-life suitable for once-daily dosing. The fluorophenyl moiety appears to confer metabolic stability against common oxidative pathways, while the chlorophenyl group may contribute to target binding affinity. These characteristics make the compound an attractive candidate for further development.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Modifications to the urea linker, aromatic substituents, and the hydroxypropyl chain are being explored to enhance potency and selectivity. Preliminary results suggest that small changes to the molecular structure can significantly impact both the binding affinity and functional activity at target receptors.

Safety assessments in preclinical models have shown an acceptable therapeutic index, though some dose-dependent effects on cardiovascular parameters have been noted. These findings are guiding the design of next-generation analogs with improved safety profiles. Researchers are particularly interested in reducing potential off-target effects while maintaining the desired pharmacological activity.

The compound's potential applications span several therapeutic areas, including mood disorders, neurodegenerative diseases, and metabolic conditions. Its unique combination of structural features and pharmacological activity makes it a valuable tool compound for studying these disease pathways. Several pharmaceutical companies have expressed interest in developing this chemical scaffold further, with some initiating patent applications for related compounds.

Future research directions include more comprehensive target deconvolution studies to fully characterize the compound's mechanism of action, as well as advanced formulation development to optimize delivery. The research community anticipates that 2034418-81-8 and its analogs may yield important insights into several biological pathways while potentially providing leads for novel therapeutic agents.